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For Immediate Release

This technical guide provides a comprehensive overview of the physical properties of

antimony (Sb) at high pressures and temperatures, targeting researchers, scientists, and

professionals in drug development who utilize heavy elements in their work. The document

synthesizes data from numerous experimental studies, focusing on the structural

transformations and melting behavior of antimony under extreme conditions. All quantitative

data is presented in structured tables for ease of comparison, and detailed experimental

protocols for key measurement techniques are provided.

High-Pressure and High-Temperature Phase
Diagram of Antimony
Antimony exhibits a complex and fascinating phase diagram under high-pressure and high-

temperature conditions. It undergoes a series of structural phase transitions from its ambient

rhombohedral structure (Sb-I) to denser, more symmetric phases at elevated pressures. The

melting curve of antimony is also non-trivial, displaying both a minimum and a maximum

before rising again at higher pressures.

Phase Transitions in Solid Antimony
At room temperature, antimony undergoes several structural transformations as pressure

increases. The initial rhombohedral structure (Sb-I) transitions to an incommensurately

modulated structure (Sb-II) and then to a body-centered cubic structure (Sb-III).[1][2]
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Table 1: Phase Transitions of Antimony at High Pressures and Temperatures

Transition Pressure (GPa) Temperature (K) Notes

Sb-I → Sb-II 5.7 840

This is a triple point

between Sb-I, Sb-II,

and the liquid phase.

[2][3]

Sb-I → Sb-IV 8 to 9 Room Temperature

Sb-IV is an

incommensurate

monoclinic host-guest

structure.[1]

Sb-II → Sb-III ~13 ~1200

This is a proposed

second triple point.[2]

[3]

Sb-III → bcc ~28 Room Temperature

Transition to a body-

centered cubic phase.

[1][4]

Crystal Structure of High-Pressure Phases
The crystal structures of the high-pressure phases of antimony have been determined through

in-situ X-ray diffraction studies.

Table 2: Crystal Structures and Lattice Parameters of Antimony Phases
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Phase Crystal System Space Group
Lattice Parameters
(at given P)

Sb-I
Rhombohedral

(Trigonal)
R-3m

a = 4.307 Å, c =

11.273 Å (ambient)[5]

Sb-II

Incommensurate

Host-Guest

(Tetragonal)

Host: I422, Guest:

I422

The structure is

complex and

modulated.[1][4]

Sb-III
Body-Centered Cubic

(bcc)
Im-3m

Stable from ~28 GPa.

[1][4]

Sb-IV Monoclinic -
Incommensurate host-

guest structure.[1]

Melting Curve of Antimony
The melting temperature of antimony initially decreases with pressure, reaching a minimum,

and then increases to a maximum before decreasing again. This anomalous melting behavior

is a subject of significant scientific interest.

Table 3: Key Points on the Melting Curve of Antimony

Feature
Pressure
(GPa)

Pressure (
kg/cm ²)

Temperature
(K)

Temperature
(°C)

Minimum Melting

Point
0.38 3900 900.95 627.8

Maximum

Melting Point
0.66 6700 901.75 628.6

Note: Original data from Stishov and Tikhomirova (1965) was in kg/cm ². Values have been

converted to GPa for consistency (1 GPa ≈ 10197 kg/cm ²).[6]

Experimental Protocols
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The study of materials under extreme conditions relies on specialized experimental techniques

capable of generating and maintaining high pressures and temperatures while allowing for in-

situ measurements.

High-Pressure Generation and Measurement
Diamond Anvil Cell (DAC): A primary tool for generating static high pressures is the diamond

anvil cell.

Principle: Two opposing brilliant-cut diamonds with small, flat tips (culets) are mounted in a

mechanical device. A sample is placed in a small hole in a metal gasket, which is then

compressed between the diamond culets. The small area of the culets allows for the

generation of extremely high pressures with a modest applied force.

Sample Loading: The antimony sample, along with a pressure-transmitting medium (e.g., a

gas like argon or a liquid mixture like methanol-ethanol) to ensure hydrostatic or quasi-

hydrostatic conditions, is loaded into the gasket hole under a microscope. A small ruby chip

is often included for pressure measurement.

Pressure Measurement: The pressure inside the DAC is typically measured using the ruby

fluorescence method. A laser is used to excite the ruby chip, and the wavelength shift of its

fluorescence lines is directly proportional to the pressure.

Multi-Anvil Press: For experiments requiring larger sample volumes, a multi-anvil press is used.

Principle: This apparatus uses multiple anvils (typically 6 or 8) made of tungsten carbide or

other hard materials to compress a pressure medium (often a ceramic octahedron)

containing the sample and a furnace.

Pressure and Temperature Control: The hydraulic press controls the applied force, and an

internal resistive heater allows for precise temperature control.

In-situ High-Pressure X-ray Diffraction (XRD)
To determine the crystal structure of antimony at high pressures and temperatures, in-situ

XRD is performed, often at synchrotron facilities which provide high-brilliance X-ray beams.[7]
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Setup: The DAC or multi-anvil press is mounted on a diffractometer in the path of the

synchrotron X-ray beam.

Data Collection: As the pressure and/or temperature are varied, diffraction patterns are

collected on an area detector.

Analysis: The positions and intensities of the diffraction peaks are used to determine the

crystal structure and lattice parameters of the antimony sample at each pressure-

temperature point.

High-Pressure Electrical Resistivity Measurement
Changes in electrical resistivity are a sensitive probe of phase transitions.

Four-Probe Technique: To eliminate the influence of contact resistance, a four-probe

measurement is typically employed. Four thin electrical leads are attached to the sample. A

constant current is passed through the outer two leads, and the voltage drop is measured

across the inner two leads.

Integration with High-Pressure Apparatus: For measurements in a DAC, the electrical leads

must be carefully arranged to withstand the high pressures. In a multi-anvil press, the leads

are passed through the gaskets between the anvils.

Data Interpretation: Abrupt changes or discontinuities in the resistivity versus pressure or

temperature plot indicate the occurrence of a phase transition.

Visualizations
To further elucidate the concepts discussed, the following diagrams illustrate the phase

transition pathway of antimony and a typical experimental workflow for high-pressure studies.
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Caption: Phase transition pathway of antimony under pressure.
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Caption: Experimental workflow for high-pressure XRD using a DAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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